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Compound of Interest

Compound Name: H-D-CHA-Ala-Arg-pNA

Cat. No.: B12364565 Get Quote

Essential Safety and Handling Guide for H-D-
CHA-Ala-Arg-pNA
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling the chromogenic substrate H-D-CHA-Ala-Arg-pNA.

The following procedures are designed to ensure the safe handling and disposal of this

compound, with a focus on mitigating risks associated with its p-nitroaniline (pNA) component.

Hazard Summary & Personal Protective Equipment
The primary hazards associated with H-D-CHA-Ala-Arg-pNA are linked to the p-nitroaniline

(pNA) moiety. While specific toxicity data for the complete peptide is limited, p-nitroaniline is

classified as an acutely toxic compound.[1] It is harmful if swallowed and very toxic to aquatic

life with long-lasting effects.[2] Exposure to p-nitroaniline can occur through inhalation, skin/eye

contact, and ingestion.[1] Short-term exposure may lead to eye irritation and

methemoglobinemia, a condition that impairs the blood's ability to carry oxygen, causing

headaches, dizziness, and a bluish discoloration of the skin and lips.[1][3] Long-term or

repeated exposure may result in liver damage and has been associated with potential gene

mutations.[1][3]
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Hazard ID
Substance
Component

Exposure Limit
(TWA)

Recommended
Personal Protective
Equipment (PPE)

Toxicity, Mutagenicity p-Nitroaniline (pNA)
3 mg/m³ (8-hour TWA)

[1]

Engineering Controls:

Always handle in a

certified chemical

fume hood.[1]

Eye/Face Protection:

Safety goggles with

side-shields or a face

shield.[4] Skin

Protection: Nitrile

gloves (double-gloving

is recommended);

change gloves

immediately upon

contact.[1] Wear a lab

coat, long pants, and

closed-toe shoes.[1]

Respiratory

Protection: A suitable

respirator should be

used if dust or

aerosols are

generated and

ventilation is

inadequate.[2]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

Before handling, ensure that an emergency shower and eyewash station are accessible.[2]

[3]
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Conduct all manipulations of solid H-D-CHA-Ala-Arg-pNA within a certified chemical fume

hood to prevent inhalation of dust.[1]

Wear the appropriate PPE as detailed in the table above. Double-gloving is highly

recommended.[1]

When weighing, use a spatula to carefully transfer the powdered compound to a tared

container. Avoid creating dust. If dust is generated, ensure the fume hood sash is at the

appropriate height to capture it.

2. Solution Preparation:

Continue to work within the chemical fume hood.

Add solvent to the solid peptide in a controlled manner to avoid splashing.

Ensure the container is securely capped before mixing or vortexing.

3. Use in Assays:

When transferring solutions, use appropriate pipettes and techniques to minimize aerosol

generation.

Keep all containers with H-D-CHA-Ala-Arg-pNA clearly labeled.

4. Spill Management:

In the event of a spill, evacuate non-essential personnel from the area.[3]

For small spills of the solid, carefully sweep up the material, avoiding dust generation, and

place it in a sealed container for hazardous waste disposal.[5]

For liquid spills, absorb the material with an inert absorbent material (e.g., sand or

vermiculite) and place it in a sealed container for hazardous waste disposal.[5]

After the material has been collected, decontaminate the spill area with an appropriate

cleaning agent and ventilate the area.[3]
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Disposal Plan
All waste containing H-D-CHA-Ala-Arg-pNA, including unused product, contaminated

consumables (e.g., pipette tips, gloves), and spill cleanup materials, must be treated as

hazardous waste.

Solid Waste: Collect all dry waste, including contaminated gloves and wipes, in a dedicated,

clearly labeled, and sealed hazardous waste container.[1]

Liquid Waste: Collect all aqueous and solvent waste containing the peptide in a separate,

clearly labeled, and sealed hazardous waste container. Do not pour this waste down the

drain, as it is very toxic to aquatic life.[2][4]

Disposal: All hazardous waste must be disposed of through your institution's environmental

health and safety office or a licensed disposal company.[3][4]
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Safe Handling Workflow for H-D-CHA-Ala-Arg-pNA
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Caption: Workflow for safe handling of H-D-CHA-Ala-Arg-pNA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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